![molecular formula C16H20N2O4S B424838 methyl 2-{(5E)-5-[(1-ethyl-2,5-dimethyl-1H-pyrrol-3-yl)methylidene]-2,4-dioxo-1,3-thiazolidin-3-yl}propanoate](/img/structure/B424838.png)
methyl 2-{(5E)-5-[(1-ethyl-2,5-dimethyl-1H-pyrrol-3-yl)methylidene]-2,4-dioxo-1,3-thiazolidin-3-yl}propanoate
Overview
Description
Methyl 2-{(5E)-5-[(1-ethyl-2,5-dimethyl-1H-pyrrol-3-yl)methylidene]-2,4-dioxo-1,3-thiazolidin-3-yl}propanoate is a useful research compound. Its molecular formula is C16H20N2O4S and its molecular weight is 336.4g/mol. The purity is usually 95%.
The exact mass of the compound this compound is unknown and the complexity rating of the compound is unknown. The solubility of this chemical has been described as 22.3 [ug/ml]. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.
Properties
Molecular Formula |
C16H20N2O4S |
|---|---|
Molecular Weight |
336.4g/mol |
IUPAC Name |
methyl 2-[(5E)-5-[(1-ethyl-2,5-dimethylpyrrol-3-yl)methylidene]-2,4-dioxo-1,3-thiazolidin-3-yl]propanoate |
InChI |
InChI=1S/C16H20N2O4S/c1-6-17-9(2)7-12(10(17)3)8-13-14(19)18(16(21)23-13)11(4)15(20)22-5/h7-8,11H,6H2,1-5H3/b13-8+ |
InChI Key |
XXODKAWTALDZCW-MDWZMJQESA-N |
SMILES |
CCN1C(=CC(=C1C)C=C2C(=O)N(C(=O)S2)C(C)C(=O)OC)C |
Isomeric SMILES |
CCN1C(=CC(=C1C)/C=C/2\C(=O)N(C(=O)S2)C(C)C(=O)OC)C |
Canonical SMILES |
CCN1C(=CC(=C1C)C=C2C(=O)N(C(=O)S2)C(C)C(=O)OC)C |
solubility |
22.3 [ug/mL] |
Origin of Product |
United States |
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